![molecular formula C20H19N3O5S B2862268 Ethyl 2-[5,7-dimethyl-2-(3-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate CAS No. 1321973-64-1](/img/structure/B2862268.png)
Ethyl 2-[5,7-dimethyl-2-(3-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
Description
Ethyl 2-[5,7-dimethyl-2-(3-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C20H19N3O5S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Properties
Ethyl (1,2-benzisothiazol-3-yl)cyanoacetate, a compound closely related to the query, demonstrates its role in the synthesis of heterocyclic compounds. Carrington et al. (1972) explored its tautomeric behavior and its potential in creating derivatives through reactions like hydrolysis and decarboxylation, highlighting its versatility in organic synthesis Carrington et al., 1972. This study underscores the compound's utility in generating a variety of chemical structures, which is essential for the development of new materials and pharmaceuticals.
Medicinal Chemistry and Drug Design
Nassiri and Milani (2020) reported on the synthesis of a series of novel compounds from reactions involving benzothiazole and ethyl bromocyanoacetate, showcasing the potential of these molecules in creating diverse chemical entities possibly relevant for drug design Nassiri & Milani, 2020. Such research is pivotal for discovering new therapeutic agents.
Photonic and Material Science Applications
The third-order nonlinear optical properties of hydrazone derivatives, including those structurally related to Ethyl 2-[5,7-dimethyl-2-(3-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate, have been studied for their potential in photonic devices. Nair et al. (2022) investigated these properties, revealing the compounds' applicability in optical limiting, a critical feature for developing advanced photonic materials Nair et al., 2022.
Properties
IUPAC Name |
ethyl 2-[5,7-dimethyl-2-(3-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O5S/c1-4-28-17(24)11-22-16-9-12(2)8-13(3)18(16)29-20(22)21-19(25)14-6-5-7-15(10-14)23(26)27/h5-10H,4,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPMDABIUIKUVAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=CC(=CC(=C2SC1=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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